Cas no 67563-39-7 (2-phenyl-1,3-benzoxazole-5-carbaldehyde)

• Product Name: 2-phenyl-1,3-benzoxazole-5-carbaldehyde
• CAS No: 67563-39-7
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 1719670
• PubChem ID: 53908275
• Update Time: 2025-05-21

2-phenyl-1,3-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxaldehyde, 2-phenyl-
• 2-phenyl-1,3-benzoxazole-5-carbaldehyde
• 2-Phenylbenzo[d]oxazole-5-carbaldehyde
• 67563-39-7
• AKOS022251478

• Inchi： 1S/C14H9NO2/c16-9-10-6-7-13-12(8-10)15-14(17-13)11-4-2-1-3-5-11/h1-9H
• InChI Key： IBXJJTCCXPALNG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC2C=C(C=O)C=CC1=2

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Additional information on 2-phenyl-1,3-benzoxazole-5-carbaldehyde

Introduction to 2-phenyl-1,3-benzoxazole-5-carbaldehyde (CAS No: 67563-39-7)

2-phenyl-1,3-benzoxazole-5-carbaldehyde, with the chemical formula C₁₁H₇NO₂, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the benzoxazole class, which is well-documented for its role in various pharmacological applications. The presence of an aldehyde functional group at the 5-position of the benzoxazole core enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The CAS number 67563-39-7 uniquely identifies this compound and distinguishes it from other structurally similar molecules. This specificity is crucial for researchers who need to ensure the purity and identity of their chemical samples during experiments. The benzoxazole scaffold is particularly interesting because it mimics natural products found in certain organisms, suggesting potential bioactivities that can be exploited for therapeutic purposes.

In recent years, 2-phenyl-1,3-benzoxazole-5-carbaldehyde has been studied for its potential role in the development of novel pharmaceutical agents. One of the most compelling areas of research involves its application as a precursor in the synthesis of bioactive molecules. The aldehyde group at the 5-position allows for further functionalization through condensation reactions, leading to the formation of Schiff bases and other derivatives that exhibit various biological properties.

Recent studies have highlighted the compound's significance in medicinal chemistry. For instance, researchers have explored its ability to interact with biological targets such as enzymes and receptors. The benzoxazole ring is known to be a privileged structure in drug design due to its ability to form hydrogen bonds and π-stacking interactions with biological macromolecules. This characteristic makes 2-phenyl-1,3-benzoxazole-5-carbaldehyde a promising candidate for further investigation.

Moreover, the compound's reactivity as an aldehyde allows it to participate in various chemical transformations that are essential for drug development. For example, it can undergo condensation reactions with amines to form imines or Schiff bases, which have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. These derivatives can then be further modified to enhance their pharmacological profiles.

The synthesis of 2-phenyl-1,3-benzoxazole-5-carbaldehyde typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the condensation of phenylacetic acid derivatives with o-hydroxybenzaldehyde under acidic conditions. This approach leverages classical organic chemistry principles to construct the benzoxazole core while introducing the aldehyde functionality at the desired position.

In terms of applications, this compound has been utilized in academic research as a building block for more complex molecules. Its structural features make it particularly useful in designing ligands for metal ions, which are increasingly recognized for their role in biological processes and potential therapeutic applications. Additionally, the benzoxazole moiety is found in several FDA-approved drugs, underscoring its importance in medicinal chemistry.

The chemical properties of 2-phenyl-1,3-benzoxazole-5-carbaldehyde also make it a valuable tool in spectroscopic studies. Its UV-Vis absorption spectrum is characteristic of aromatic heterocycles, providing researchers with a reliable method for identifying and quantifying this compound in mixtures. Furthermore, its fluorescence properties have been explored in contexts such as bioimaging and sensor development.

From a computational chemistry perspective, 2-phenyl-1,3-benzoxazole-5-carbaldehyde has been subjected to molecular modeling studies to understand its interactions with biological targets at a molecular level. These studies help predict binding affinities and optimize drug-like properties such as solubility and metabolic stability. Such insights are critical for advancing drug candidates through preclinical development.

The versatility of 2-phenyl-1,3-benzoxazole-5-carbaldehyde extends beyond its role as an intermediate; it also serves as a model compound for understanding electronic effects and steric influences within heterocyclic systems. Researchers studying electron delocalization across aromatic rings often use this compound as a reference point due to its well-defined structure and predictable reactivity.

In conclusion,2-phenyl-1,3-benzoxazole-5-carbaldehyde (CAS No: 67563-39-7) represents a significant asset in pharmaceutical research due to its structural features and functional versatility. Its potential applications span from synthetic intermediates to bioactive molecules targeting various diseases. As research continues to uncover new biological activities associated with benzoxazole derivatives,2-phenoxybenzaldehyde will undoubtedly remain at the forefront of medicinal chemistry investigations.